
Ethylhydrazine: A Technical Guide to
Commercial Availability, Quality Control, and

Synthetic Applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ethylhydrazine

Cat. No.: B1196685 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethylhydrazine (CAS RN: 624-80-6) is a versatile reagent and building block in synthetic

organic chemistry, particularly valued in the pharmaceutical and agrochemical industries. Its

utility primarily stems from its bifunctional nature as a nucleophile, enabling the construction of

various heterocyclic scaffolds. This technical guide provides an in-depth overview of the

commercial availability of ethylhydrazine, its different forms, typical quality specifications, and

detailed protocols for its application in the synthesis of key pharmaceutical intermediates.

Commercial Availability and Forms
Ethylhydrazine is commercially available from a range of chemical suppliers, primarily in the

form of its more stable salts: ethylhydrazine oxalate (CAS RN: 6629-60-3) and

ethylhydrazine hydrochloride (CAS RN: 18413-14-4). The free base is a liquid and is less

commonly offered due to its higher reactivity and potential instability. The salt forms are

typically white to off-white crystalline solids, offering improved handling and storage

characteristics.
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The following table summarizes prominent suppliers of ethylhydrazine and its salts, along with

typical purities and publicly available pricing. It is important to note that prices are subject to

change and depend on the quantity, purity, and supplier. For bulk quantities, direct inquiries

with the manufacturers are recommended.
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Supplier
Product
Name

CAS RN Purity Pack Size
Indicative
Price (USD)

Sigma-

Aldrich

(Merck)

Ethylhydrazin

e oxalate
6629-60-3 ≥96.0% (T) 5 g $72.06[1]

25 g $215.00[2]

Alfa

Chemistry

Ethylhydrazin

e
624-80-6 - Inquiry -[3]

Anax

Laboratories

ethylhydrazin

e
624-80-6 >98% Inquiry -

Apollo

Scientific

Ethylhydrazin

e

hydrochloride

18413-14-4 - Inquiry -

BLD Pharm

Ethylhydrazin

e

hydrochloride

18413-14-4 - Inquiry -[4]

ChemScene
Ethylhydrazin

e oxalate
6629-60-3 ≥97% 5 g -[5]

CP Lab

Safety

Ethylhydrazin

e oxalate
6629-60-3 min 95% 100 g $1,507.49[6]

Frontier

Specialty

Chemicals

1-

Ethylhydrazin

e

hydrochloride

18413-14-4 >95% 1 g $23.00[7]

5 g $82.00[7]

MolPort
ethylhydrazin

e
624-80-6 >95% 1 mg

$39.00 (+

shipping)[6]

Parchem
Ethylhydrazin

e oxalate
6629-60-3 - Inquiry -[8]
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Santa Cruz

Biotechnolog

y

Ethylhydrazin

e oxalate
6629-60-3 - Inquiry -[9]

Choice of Ethylhydrazine Form
The choice between the free base, oxalate salt, or hydrochloride salt often depends on the

specific reaction conditions.

Ethylhydrazine Oxalate: The oxalate salt is a common and stable form. It can often be used

directly in reactions where an acidic catalyst is tolerated or beneficial. The oxalate can be

neutralized in situ with a suitable base to liberate the free ethylhydrazine.

Ethylhydrazine Hydrochloride: Similar to the oxalate salt, the hydrochloride salt provides

stability for storage. It is used in reactions where the presence of chloride ions is not

detrimental.

Ethylhydrazine (Free Base): The free base is used when strictly non-acidic conditions are

required. It is typically generated in situ from one of its salts immediately before use.

Quality Control and Analytical Methods
Ensuring the purity and identity of ethylhydrazine is critical for reproducible and successful

synthetic outcomes. The primary analytical techniques for quality control include:

Nuclear Magnetic Resonance (NMR) Spectroscopy:1H and 13C NMR are used to confirm

the chemical structure and identify any organic impurities.

Gas Chromatography-Mass Spectrometry (GC-MS): This technique is suitable for analyzing

the volatile free base. It can be used to determine purity and identify trace volatile impurities.

For less volatile salt forms, derivatization may be necessary. A generic approach for the

determination of related hydrazine impurities in active pharmaceutical ingredients (APIs)

involves derivatization followed by GC-MS analysis.[10]

High-Performance Liquid Chromatography (HPLC): HPLC is a versatile method for purity

assessment, especially for the salt forms. A common method for analyzing hydrazines

involves derivatization to form a UV-active compound, which can then be quantified. For
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instance, derivatization with p-dimethylaminobenzaldehyde or benzaldehyde can be

employed.[11][12]

Titration: Acid-base titration can be used to determine the assay of the ethylhydrazine salts.

A common impurity in ethylhydrazine oxalate is unreacted hydrazine.[13] Standard quality

control procedures should include assays for the presence of this impurity.

Experimental Protocols for Synthetic Applications
Ethylhydrazine is a key building block for the synthesis of pyrazole and pyrazolopyrimidine

ring systems, which are prevalent in many kinase inhibitors and other medicinally important

compounds.[14][15][16]

General Synthesis of 1-Ethyl-3,5-disubstituted Pyrazoles
The Knorr pyrazole synthesis and related cyclocondensation reactions are the most common

methods for preparing pyrazoles from hydrazines.[17] This involves the reaction of a hydrazine

with a 1,3-dicarbonyl compound.[7][12][18]

Reaction Scheme:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Ethylhydrazine: A Technical Guide to Commercial
Availability, Quality Control, and Synthetic Applications]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1196685#commercial-availability-of-
ethylhydrazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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